Cas no 951999-62-5 (6-fluoro-4-hydroxy-N-(5-propyl-1,3,4-thiadiazol-2-yl)quinoline-3-carboxamide)

• Product Name: 6-fluoro-4-hydroxy-N-(5-propyl-1,3,4-thiadiazol-2-yl)quinoline-3-carboxamide
• CAS No: 951999-62-5
• MF: C₁₅H₁₃FN₄O₂S
• MW: 332.352724790573
• CID: 5432062
• Update Time: 2025-05-24

6-fluoro-4-hydroxy-N-(5-propyl-1,3,4-thiadiazol-2-yl)quinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-4-oxo-N-(5-propyl-1,3,4-thiadiazol-2-yl)-1H-quinoline-3-carboxamide
• 6-fluoro-4-hydroxy-N-(5-propyl-1,3,4-thiadiazol-2-yl)quinoline-3-carboxamide

• Inchi： 1S/C15H13FN4O2S/c1-2-3-12-19-20-15(23-12)18-14(22)10-7-17-11-5-4-8(16)6-9(11)13(10)21/h4-7H,2-3H2,1H3,(H,17,21)(H,18,20,22)
• InChI Key： CBFYAZVFJJBGJR-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=CC=2)C(O)=C(C(NC2=NN=C(CCC)S2)=O)C=1

Additional information on 6-fluoro-4-hydroxy-N-(5-propyl-1,3,4-thiadiazol-2-yl)quinoline-3-carboxamide

6-Fluoro-4-Hydroxy-N-(5-Propyl-1,3,4-Thiadiazol-2-Yl)Quinoline-3-Carboxamide

6-fluoro-4-hydroxy-N-(5-propyl-1,3,4-thiadiazol-2-yl)quinoline-3-carboxamide is a highly specialized compound with the CAS number 951999-62-5. This compound belongs to the class of quinoline derivatives and has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential biological activities. The molecule incorporates a quinoline ring system, which is a heterocyclic aromatic structure with two nitrogen atoms, along with a fluoro group at position 6 and a hydroxy group at position 4. The carboxamide group at position 3 is further substituted with a 5-propylthiadiazole moiety, adding complexity and functionality to the molecule.

The synthesis of 6-fluoro-4-hydroxy-N-(5-propyl-1,3,4-thiadiazol-2-yl)quinoline-3-carboxamide involves a series of intricate organic reactions. Researchers have employed methodologies such as Friedel-Crafts acylation, nucleophilic substitution, and coupling reactions to construct the quinoline backbone and introduce the desired substituents. The incorporation of the fluoro and hydroxy groups at specific positions is critical for modulating the electronic properties of the molecule, which in turn influences its reactivity and biological behavior.

Recent studies have highlighted the potential of this compound as a potential drug candidate in various therapeutic areas. For instance, investigations into its antitumor activity have shown promising results in vitro against several cancer cell lines. The compound exhibits selective cytotoxicity by targeting key enzymes involved in cell proliferation and apoptosis. Additionally, its ability to modulate inflammatory pathways makes it a candidate for anti-inflammatory drug development.

The structural uniqueness of 6-fluoro-4-hydroxy-N-(5-propyl-1,3,4-thiadiazol-2-yl)quinoline-3-carboxamide lies in its combination of electron-withdrawing groups (such as the fluoro group) and electron-donating groups (such as the hydroxy group). This balance contributes to its stability and reactivity. The thiadiazole ring system is known for its ability to act as a bioisostere in drug design, offering versatility in molecular interactions.

In terms of applications, this compound has been explored for its potential in drug delivery systems due to its ability to form stable complexes with biomolecules. Furthermore, its photophysical properties have been studied for applications in optoelectronic materials, where quinoline derivatives are often used as building blocks.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on 6-fluoro-4-hydroxy-N-(5-propyl-1,3,4-thiadiazol-2-Yl)Quinoline-Carboxamide, revealing potential binding affinities with key biological targets such as kinases and receptors. These insights are paving the way for further preclinical studies to evaluate its efficacy and safety profiles.

In conclusion, 6-fluoro-n-hydroxy-N-(5-propylthiadiazol-Yl)Quinoline-Carboxamide (CAS No: 951999–62–5) represents a cutting-edge compound with multifaceted applications across various scientific domains. Its unique structure and promising biological activities make it an invaluable asset for researchers striving to develop innovative therapeutic agents and advanced materials.